3-Fluoro-5-(3-methoxyphenyl)phenol, 95%
Overview
Description
3-Fluoro-5-(3-methoxyphenyl)phenol, 95% (3-F5MP) is a phenolic compound used in various scientific research applications. It is a colorless solid that is soluble in organic solvents and has a melting point of approximately 128-130°C. The most common synthesis method for 3-F5MP is the reaction between 3-fluoro-5-chlorophenol and 3-methoxybenzaldehyde. 3-F5MP has been used in various research applications, including biochemical and physiological studies, and its mechanism of action has been studied extensively.
Scientific Research Applications
3-Fluoro-5-(3-methoxyphenyl)phenol, 95% has been used in various scientific research applications, including biochemical and physiological studies. It has been used to study the mechanism of action of various enzymes, including phosphatidylinositol-3-kinase (PI3K) and protein kinase C (PKC). It has also been used to study the effects of different drugs on the body, such as the effects of antifungal drugs on fungal cells. In addition, 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% has been used in studies of the effects of environmental pollutants on human health.
Mechanism of Action
The mechanism of action of 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% is not completely understood. However, it is thought to interact with certain enzymes in the body, such as phosphatidylinositol-3-kinase (PI3K) and protein kinase C (PKC). It is believed that 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% binds to these enzymes and inhibits their activity, thus preventing them from carrying out their normal functions. This inhibition can lead to changes in the body’s biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% are not fully understood. However, it is known to have an inhibitory effect on certain enzymes, such as phosphatidylinositol-3-kinase (PI3K) and protein kinase C (PKC). Inhibition of these enzymes can lead to changes in the body’s biochemical and physiological processes, including changes in cell growth, cell death, and cell metabolism. In addition, 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% has been shown to have an anti-inflammatory effect and to reduce the production of certain pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
There are several advantages to using 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% in laboratory experiments. First, it is relatively easy to synthesize and is available in a 95% pure form. Second, it is relatively stable and can be stored for long periods of time. Third, it is non-toxic and does not produce any hazardous waste. Finally, it is relatively inexpensive. The main limitation of 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for 3-Fluoro-5-(3-methoxyphenyl)phenol, 95%. First, it could be used to study the effects of different drugs on the body, such as the effects of antifungal drugs on fungal cells. Second, it could be used to study the effects of environmental pollutants on human health. Third, it could be used to study the mechanism of action of various enzymes, such as phosphatidylinositol-3-kinase (PI3K) and protein kinase C (PKC). Finally, it could be used to study the effects of different drugs on the body, such as the effects of antifungal drugs on fungal cells.
Synthesis Methods
The most common synthesis method for 3-Fluoro-5-(3-methoxyphenyl)phenol, 95% is the reaction between 3-fluoro-5-chlorophenol and 3-methoxybenzaldehyde. This reaction is typically carried out at room temperature in an aqueous solution of sodium hydroxide and the product is then isolated by extraction with ethyl acetate. This method yields a 95% pure product. Other synthetic methods have been reported, including the reaction between 3-fluoro-5-chlorophenol and 3-methoxybenzyl alcohol, and the reaction between 3-fluoro-5-chlorophenol and 3-methoxybenzyl bromide.
properties
IUPAC Name |
3-fluoro-5-(3-methoxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO2/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTMZUQBTNVBOQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC(=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30684155 |
Source
|
| Record name | 5-Fluoro-3'-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30684155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261959-65-2 |
Source
|
| Record name | 5-Fluoro-3'-methoxy[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30684155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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